N-benzyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea

• Molecular Formula: C19H16N6O2S
• Molecular Weight: 392.4 g/mol
• IUPAC Name: N-(benzylcarbamoyl)-2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetamide
• InChI: InChI=1S/C19H16N6O2S/c26-15(22-18(27)20-10-12-6-2-1-3-7-12)11-28-19-23-17-16(24-25-19)13-8-4-5-9-14(13)21-17/h1-9H,10-11H2,(H,21,23,25)(H2,20,22,26,27)
• InChI Key: XQYBRLSNZDXQBS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CNC(=O)NC(=O)CSC2=NC3=C(C4=CC=CC=C4N3)N=N2

Description

N-benzyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively. We will also list future directions for research on this compound.

Mechanism of Action

The mechanism of action of N-benzyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea involves the inhibition of specific enzymes and proteins involved in the growth of cancer cells and bacteria. This compound has been shown to induce apoptosis in cancer cells and disrupt bacterial cell membranes, leading to their death.
Biochemical and Physiological Effects
N-benzyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has been shown to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. This compound has also been shown to disrupt bacterial cell membranes and inhibit their growth. In addition, N-benzyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has been shown to have anti-inflammatory properties and can reduce inflammation in various tissues.

Advantages and Limitations for Lab Experiments

N-benzyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has several advantages and limitations for lab experiments. Its anticancer and antibacterial properties make it a promising compound for further research. However, its synthesis method is complex and requires specific conditions, which can make it challenging to produce in large quantities. In addition, its mechanism of action is not fully understood, which can make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on N-benzyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea. One direction is to further study its anticancer properties and optimize its use in cancer treatment. Another direction is to explore its antibacterial properties and develop new antibiotics based on this compound. Additionally, further research can be done to understand its mechanism of action and optimize its synthesis method to produce it in larger quantities.

Synthesis Methods

The synthesis of N-benzyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea involves the reaction of 5H-[1,2,4]triazino[5,6-b]indole-3-thiol with N-benzyl-N'-acetylurea in the presence of a suitable catalyst. The reaction is carried out under specific conditions, and the resulting compound is purified using various techniques.

Scientific Research Applications

N-benzyl-N'-[(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)acetyl]urea has shown potential applications in various scientific fields. It has been studied extensively for its anticancer properties and has been shown to inhibit the growth of cancer cells. This compound has also been studied for its antibacterial properties and has shown promising results against various bacterial strains.